COPPER(II) TARTRATE HYDRATE
COPPER(II) TARTRATE HYDRATE
Cupric tartrate appears as a green to blue odorless powder. Insoluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is noncombustible. Used for electroplating metals.
Brand Name:
Vulcanchem
CAS No.:
17263-56-8
VCID:
VC0092310
InChI:
InChI=1S/C4H6O6.Cu.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/q;+2;/p-2
SMILES:
C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[Cu+2]
Molecular Formula:
C4H6CuO7
Molecular Weight:
229.63 g/mol
COPPER(II) TARTRATE HYDRATE
CAS No.: 17263-56-8
Main Products
VCID: VC0092310
Molecular Formula: C4H6CuO7
Molecular Weight: 229.63 g/mol
CAS No. | 17263-56-8 |
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Product Name | COPPER(II) TARTRATE HYDRATE |
Molecular Formula | C4H6CuO7 |
Molecular Weight | 229.63 g/mol |
IUPAC Name | copper;2,3-dihydroxybutanedioate;hydrate |
Standard InChI | InChI=1S/C4H6O6.Cu.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/q;+2;/p-2 |
Standard InChIKey | MAUZTCHAIPUZJB-UHFFFAOYSA-L |
SMILES | C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[Cu+2] |
Canonical SMILES | C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[Cu+2] |
Boiling Point | Trihydrate decomposes on heating (USCG, 1999) |
Colorform | LIGHT BLUE POWDER |
Density | greater than 1 (USCG, 1999) |
Physical Description | Cupric tartrate appears as a green to blue odorless powder. Insoluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is noncombustible. Used for electroplating metals. |
Description | Cupric tartrate appears as a green to blue odorless powder. Insoluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is noncombustible. Used for electroplating metals. |
PubChem Compound | 16213749 |
Last Modified | Nov 11 2021 |
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